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Compound of Interest

Compound Name: 1-Hexanol

Cat. No.: B7768878 Get Quote

Introduction

1-Hexanol (CAS No: 111-27-3; IUPAC Name: hexan-1-ol) is a primary alcohol with a six-

carbon chain, widely utilized across various industries.[1] It serves as a crucial intermediate in

the synthesis of surfactants, plasticizers, and fatty alcohols.[2] Furthermore, its characteristic

sweet, grassy odor makes it a valuable component in the fragrance and flavor industries.[1][2]

[3] Given its prevalence in research and development, particularly in drug development and

organic synthesis, a comprehensive understanding of its safety profile and handling

requirements is paramount for researchers, scientists, and other professionals. This guide

provides an in-depth overview of the safety data, handling precautions, emergency procedures,

and representative experimental methodologies associated with 1-Hexanol.

Physical and Chemical Properties
1-Hexanol is a clear, colorless liquid under standard conditions.[4] Its key physical and

chemical properties are summarized below, providing essential data for safe handling and

storage.
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Property Value

Molecular Formula C₆H₁₄O[4]

Molecular Weight 102.17 g/mol [4]

Appearance
Clear, colorless liquid with a characteristic sweet

odor[4][5]

Boiling Point 155.8 - 158 °C[6][7]

Melting / Freezing Point -44.6 to -52 °C[5][8]

Flash Point 60 - 63 °C (140 - 145 °F)[5][6][7]

Density 0.814 - 0.82 g/cm³ at 20 °C[5][6]

Vapor Pressure 0.9 - 1 hPa at 20-25 °C[7][8]

Vapor Density 3.52 - 4.5 (Air = 1)[5][8]

Solubility in Water
0.59 g/100 mL (5.9 g/L) at 20-25 °C (Slightly

soluble)[3][5]

Lower Explosive Limit (LEL) 1.2% (V)[7][9]

Upper Explosive Limit (UEL) 7.7% (V)[7][9]

Hazard Identification and Toxicology
1-Hexanol is classified as a hazardous substance.[6][9] Exposure can lead to adverse health

effects, which are detailed in this section.

GHS Classification
The substance is classified and labeled according to the Globally Harmonized System (GHS).

[6]
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Hazard Class Category Hazard Statement Pictogram

Flammable Liquids 3
H226: Flammable

liquid and vapor[6]
GHS02 (Flame)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed[6]

GHS07 (Exclamation

Mark)

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin[6]

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation
2A

H319: Causes serious

eye irritation[6]

GHS07 (Exclamation

Mark)

Toxicological Data
Acute toxicity values from animal studies provide a quantitative measure of 1-Hexanol's
potential toxicity.

Exposure Route Species Value

Oral LD50 Rat 720 mg/kg[6][9][10]

Dermal LD50 Rabbit 1,500 - 3,100 mg/kg[6][9][11]

Inhalation LC50 Rat >21 mg/L (1 hour)[10][12]

Summary of Health Effects:

Eye Contact: Causes serious eye irritation, characterized by redness and pain.[5][9] Severe

irritation has been observed in animal studies.[9]

Skin Contact: Harmful if absorbed through the skin.[6] Prolonged or repeated contact may

cause moderate irritation and defatting of the skin, leading to dryness or cracking.[5][10]

Ingestion: Harmful if swallowed.[6] Ingestion may cause a burning sensation.[5] Aspiration of

the liquid into the lungs can lead to chemical pneumonitis, which can have serious

consequences.[5][9]
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Inhalation: May cause irritation to the respiratory tract, resulting in symptoms like coughing

and sore throat.[5] Overexposure can lead to nervous system symptoms.[9]

Handling and Storage Precautions
Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure a safe laboratory environment.

Safe Handling
Ventilation: Always use 1-Hexanol in a well-ventilated area, preferably within a chemical

fume hood, to keep airborne concentrations low.[12][13]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[14] The

substance is flammable, and its vapors can form explosive mixtures with air above its flash

point of 63°C.[5][13]

Equipment: Use non-sparking tools and explosion-proof electrical and lighting equipment.

[12][14] Ground and bond containers and receiving equipment to prevent static discharge.

[14]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[5][14] Wash hands

thoroughly after handling and before breaks.[6][14]

Contact Avoidance: Avoid all personal contact, including inhalation of vapors and direct

contact with skin and eyes.[9][12]
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Preparation

Handling

Post-Handling

Review SDS and
Experimental Protocol

Don Personal Protective
Equipment (PPE)

Work in Ventilated Area
(Fume Hood)

Ground/Bond Equipment

Dispense Chemical Using
Non-Sparking Tools

Securely Close Container

Store in Designated
Flammables Cabinet

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE and
Wash Hands
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Exposure Incident

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water for 15+ min
Remove Contact Lenses

Move to Fresh Air
Rest

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention
(Bring SDS)

Elimination
(Most Effective)

Physically remove the hazard
(Not always feasible)

Substitution Replace with a less hazardous
chemical (e.g., higher flash point)

Engineering Controls Isolate people from the hazard
(Fume hoods, ventilation)

Administrative Controls Change the way people work
(SOPs, training, labeling)

PPE
(Least Effective)

Protect the worker
(Goggles, gloves, lab coat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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